Cas no 1694065-34-3 (2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid
• CAS No: 1694065-34-3
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 5579902
• Update Time: 2025-06-14

2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 3,4-dimethoxy-α-methyl-
• 2-(3,4-Dimethoxypyrrolidin-1-yl)propanoic Acid
• 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C9H17NO4/c1-6(9(11)12)10-4-7(13-2)8(5-10)14-3/h6-8H,4-5H2,1-3H3,(H,11,12)
• InChI Key： MFYYQQLRUOVRQG-UHFFFAOYSA-N
• SMILES： N1(C(C)C(O)=O)CC(OC)C(OC)C1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 298.8±40.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid

Comprehensive Overview of 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid (CAS No. 1694065-34-3)

2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid (CAS No. 1694065-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and methoxy functional groups, is increasingly studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for novel pyrrolidine derivatives in medicinal chemistry has placed 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid at the forefront of innovation. Its CAS No. 1694065-34-3 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Recent studies highlight its role as a building block for small molecule therapeutics, particularly in addressing metabolic disorders and neurological conditions—a hot topic in 2024 due to rising global health concerns.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid?" Advanced synthetic protocols often involve multi-step reactions, including reductive amination and ester hydrolysis, to achieve high purity. Another trending query is "How does the dimethyl substitution on the pyrrolidine ring affect solubility?"—a key consideration for formulation scientists optimizing drug delivery systems.

From an industrial perspective, CAS 1694065-34-3 is frequently discussed in the context of green chemistry and sustainable manufacturing. Companies are exploring catalytic methods to reduce waste during its production, aligning with the 2024 focus on environmentally friendly synthesis. Analytical techniques like HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency for research and commercial use.

The compound’s structure-activity relationship (SAR) is another area of intense investigation. Computational chemists employ molecular docking simulations to predict interactions with biological targets, while medicinal chemists synthesize analogs to improve efficacy. This dual approach exemplifies the integration of AI-driven drug discovery with traditional laboratory techniques—a dominant trend in current pharmaceutical R&D.

Regulatory aspects of 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid are equally critical. Compliance with REACH and FDA guidelines requires thorough documentation of its physicochemical properties, toxicological profiles, and stability data. These requirements resonate with the broader industry shift toward transparent and data-driven chemical registration processes.

In summary, 2-(3,4-dimethoxypyrrolidin-1-yl)propanoic acid (CAS No. 1694065-34-3) represents a nexus of innovation across multiple disciplines. Its applications span from preclinical drug candidates to advanced material design, reflecting the compound’s adaptability to evolving scientific challenges. As research continues to uncover new potentials, this molecule is poised to remain a subject of academic and industrial interest for years to come.